Cas no 941936-49-8 (8-(4-ethoxyphenyl)-2-(2-phenylethyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 8-(4-ethoxyphenyl)-2-(2-phenylethyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941936-49-8
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 6590110
• Update Time: 2025-11-06

8-(4-ethoxyphenyl)-2-(2-phenylethyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethoxyphenyl)-2-(2-phenylethyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• 8-(4-ethoxyphenyl)-2-(2-phenylethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione

• Inchi： 1S/C21H22N4O3/c1-2-28-18-10-8-17(9-11-18)23-14-15-24-19(26)20(27)25(22-21(23)24)13-12-16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3
• InChI Key： JDSYVCXSUKGXPG-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C(=O)C(=O)N2CCN(C3=CC=C(OCC)C=C3)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-(4-ethoxyphenyl)-2-(2-phenylethyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

Market Research and Analysis of 8-(4-Ethoxyphenyl)-2-(2-Phenylethyl)-2H,3H,4H,6H,7H,8H-Imidazo[2,1-c][1,2,4]triazine-3,4-dione (941936-49-8)

The compound 8-(4-Ethoxyphenyl)-2-(2-Phenylethyl)-2H,3H,4H,6H,7H,8H-Imidazo[2,1-c][1,2,4]triazine-3,4-dione (CAS No. 941936-49-8) has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development.

Recent studies have highlighted the compound's ability to modulate key biological pathways, making it a promising candidate for therapeutic interventions. The molecule's structure incorporates an imidazo[1,2-a]pyridine scaffold fused with a triazine ring system, which contributes to its stability and bioavailability. These features make it an attractive target for researchers exploring novel therapeutic agents.

Market demand for this compound is driven by its role in preclinical studies aimed at treating various diseases. The compound has shown potential in anti-inflammatory and anticancer applications. Researchers have demonstrated its ability to inhibit key enzymes and signaling pathways involved in disease progression.

Global suppliers of this compound cater to both academic institutions and pharmaceutical companies. The increasing focus on personalized medicine and the need for innovative drug candidates have further fueled demand. However, challenges such as synthesis complexity and scalability remain critical considerations for manufacturers.

From a market analysis perspective, the demand for 941936-49-8 is expected to grow as more research progresses into its therapeutic applications. Collaborations between academic institutions and industry players are likely to accelerate the development of this compound into clinical-stage candidates.